Cas no 552867-30-8 (Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester)

552867-30-8 structure
Product name:Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester
Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester
- tert-butyl 2-amino-6-hydroxyphenylcarbamate
- tert-butyl N-(2-amino-6-hydroxyphenyl)carbamate
- SCHEMBL1172821
- KQPLSWSDMLZMBN-UHFFFAOYSA-N
- DB-299079
- tert-Butyl (2-amino-6-hydroxyphenyl)carbamate
- DTXSID00697550
- 552867-30-8
-
- MDL: MFCD09751988
- Inchi: InChI=1S/C11H16N2O3/c1-11(2,3)16-10(15)13-9-7(12)5-4-6-8(9)14/h4-6,14H,12H2,1-3H3,(H,13,15)
- InChI Key: KQPLSWSDMLZMBN-UHFFFAOYSA-N
- SMILES: CC(C)(OC(NC1=C(N)C=CC=C1O)=O)C
Computed Properties
- Exact Mass: 224.11618
- Monoisotopic Mass: 224.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.6Ų
- XLogP3: 1.5
Experimental Properties
- PSA: 84.58
Carbamic acid, (2-amino-6-hydroxyphenyl)-, 1,1-dimethylethyl ester Related Literature
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Cristina Wippert Rodrigues,Christian Limberg,Hans Pritzkow Chem. Commun., 2004, 2734-2735
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Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
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Timothée Constantin,Fabio Juliá,Nadeem S. Sheikh,Daniele Leonori Chem. Sci., 2020,11, 12822-12828
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Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421
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